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Compound of Interest

Compound Name: FD&C Red No. 4 free acid

CAS No.: 14918-59-3

Cat. No.: B12820023 Get Quote

Executive Summary
Context: In pharmaceutical and cosmetic development, the precise identification of colorants is

critical due to divergent regulatory statuses.[1] FD&C Red No. 4 (Ponceau SX) and Allura Red

AC (FD&C Red No. 40) are both synthetic azo dyes with nearly identical spectral signatures in

the visible range. However, their safety profiles differ drastically: Red No. 4 is banned in food

products (US) due to adrenal toxicity, whereas Red No. 40 is the most widely used red food

dye.

Core Insight: Standard UV-Vis spectrophotometry is often insufficient for distinguishing these

two dyes due to overlapping absorption maxima (

nm). High-Performance Liquid Chromatography (HPLC) is the mandatory standard for positive
identification, where Allura Red AC consistently elutes earlier than FD&C Red No. 4 on C18
reverse-phase columns.

Chemical Identity & Properties
The structural similarity between these mono-azo dyes drives their similar physical properties

but results in distinct biological interactions.

Table 1: Physicochemical Comparison
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Feature
FD&C Red No. 4 (Ponceau
SX)

Allura Red AC (FD&C Red
No. 40)

Common Name
Ponceau SX, C.I.[2][3][4][5][6]

[7][8] Food Red 1
Allura Red, C.I. Food Red 17

CAS Number 4548-53-2 25956-17-6

Color Index (C.I.) 14700 16035

Molecular Formula

Mol.[8] Weight 480.42 g/mol 496.42 g/mol

Key Structural Difference
2,4-dimethyl-5-sulfophenyl azo

group

2-methoxy-5-methyl-4-

sulfonato-phenyl azo group

Solubility
Soluble in water; slightly

soluble in ethanol

Soluble in water; insoluble in

ethanol

(Water) ~500 nm ~504 nm

Analytical Differentiation Strategy
Because the

values differ by only ~4 nm, relying solely on colorimetry can lead to false positives. The
following decision logic illustrates the necessary analytical workflow.

Figure 1: Analytical Logic for Red Dye Identification
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Unknown Red Sample

Step 1: UV-Vis Spectroscopy
(Screening)

Result: 
Max Absorbance ~500-505 nm

INCONCLUSIVE
(Cannot distinguish Red 4 vs Red 40)

Spectral Overlap

Step 2: HPLC-DAD Analysis
(Confirmatory)

Required Action

Peak @ ~3.1 min
ID: Allura Red AC

Early Elution

Peak @ ~4.3 min
ID: FD&C Red No. 4

Late Elution

Click to download full resolution via product page

Caption: Analytical workflow demonstrating the necessity of HPLC for definitive identification

due to UV-Vis spectral overlap.

Chromatographic Separation Protocol (HPLC)
This protocol is designed to separate FD&C Red No. 4 from Allura Red AC using a standard

C18 Reverse-Phase system. This method relies on the hydrophobicity difference: the methoxy
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group in Allura Red AC makes it slightly more polar/elutable than the dimethyl-substituted Red

No. 4.

Methodology
Instrument: HPLC system with Diode Array Detector (DAD) or UV-Vis detector.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100mm x 4.6mm, 3.5

µm or equivalent).

Detection Wavelength: 500 nm (absorbance maximum for both).[3]

Mobile Phase System
Solvent A: 10 mM Ammonium Acetate (pH 6.9)

Solvent B: Acetonitrile (ACN)

Gradient Profile
Time (min)

% Solvent A
(Buffer)

% Solvent B (ACN) Flow Rate

0.0 95% 5% 1.0 mL/min

5.0 65% 35% 1.0 mL/min

7.0 10% 90% 1.0 mL/min

10.0 95% 5% 1.0 mL/min

Expected Results
Allura Red AC (Red 40): Elutes first (Retention time approx. 3.0 - 3.8 min).

FD&C Red No. 4 (Ponceau SX): Elutes second (Retention time approx. 4.3 - 7.3 min

depending on exact column length).

Note: In mixed standards, Red No. 4 always elutes after Red No. 40 due to stronger

hydrophobic interaction with the C18 stationary phase.
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Stability & Degradation Profile
Understanding the stability profile is crucial for formulation scientists to prevent color fading or

degradation into potentially toxic byproducts.

Table 2: Stability Comparison
Stressor FD&C Red No. 4 Allura Red AC Implications

pH Stability Stable pH 3–8 Stable pH 3–8

Both are suitable for

acidic beverages and

neutral cosmetics.

Light Stability Moderate Good

Red 40 is preferred for

clear packaging (e.g.,

beverages).

Heat Stability
High (tolerant to

baking)

High (tolerant to

baking)

Both survive standard

thermal processing.

Oxidation
Susceptible to

reduction

Susceptible to

reduction

Ascorbic acid (Vitamin

C) can bleach both

dyes in solution.[7]

Regulatory & Safety Context
The primary reason for distinguishing these dyes is legal compliance.

The "Red 4" Ban Explained
FD&C Red No. 4 was banned from food use in the United States in 1976.

Mechanism: Studies indicated that high doses caused adrenal cortex atrophy and lesion

formation in dogs.[7]

Current Status (USA): Permitted only in externally applied drugs and cosmetics. Strictly

prohibited in products intended for ingestion (foods) or application to mucous membranes

(lips, eyes).

Allura Red AC Safety
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Status: Approved for general use in food, drugs, and cosmetics (FD&C).[8]

ADI (Acceptable Daily Intake): 0-7 mg/kg body weight (JECFA/EFSA).

Controversy: While generally safe, it is monitored for potential links to hypersensitivity and

hyperactivity in children (Southampton Study), though regulatory bodies (FDA/EFSA)

maintain its safety at current usage levels.

Figure 2: Regulatory Compliance Decision Tree

Intended Product Use

Ingestion / Mucous Membrane
(Food, Oral Drugs, Lipstick)

External Application
(Lotions, Soaps)

Allura Red AC:
PERMITTED

FD&C Red No. 4:
PROHIBITED

Allura Red AC:
PERMITTED

FD&C Red No. 4:
PERMITTED

Click to download full resolution via product page

Caption: Regulatory permissions based on application route (US FDA Standards).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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